Cas no 28036-37-5 (3-oxo-1H,2H,3H-4lambda5-imidazo1,2-apyridin-4-ylium chloride)

• Product Name: 3-oxo-1H,2H,3H-4lambda5-imidazo1,2-apyridin-4-ylium chloride
• CAS No: 28036-37-5
• MDL: MFCD21601844
• CID: 4643691
• PubChem ID: 122163650
• Update Time: 2025-08-05

3-oxo-1H,2H,3H-4lambda5-imidazo1,2-apyridin-4-ylium chloride Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1H,2H,3H-4lambda5-imidazo[1,2-a]pyridin-4-ylium chloride
• 3-oxo-1H,2H,3H-4lambda5-imidazo1,2-apyridin-4-ylium chloride

• MDL： MFCD21601844

Additional information on 3-oxo-1H,2H,3H-4lambda5-imidazo1,2-apyridin-4-ylium chloride

3-oxo-1H,2H,3H-4λ⁵-imidazo[1,2-a]pyridin-4-ylium chloride (CAS No. 28036-37-5): An Overview

3-oxo-1H,2H,3H-4λ⁵-imidazo[1,2-a]pyridin-4-ylium chloride (CAS No. 28036-37-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chloride salt of a substituted imidazopyridine derivative. Its molecular structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-oxo-1H,2H,3H-4λ⁵-imidazo[1,2-a]pyridin-4-ylium chloride is characterized by a fused imidazopyridine ring system with a keto group at the 3-position and a positive charge on the nitrogen atom at the 4-position. This unique arrangement imparts specific electronic and steric properties that contribute to its biological activity and potential therapeutic applications.

In recent years, significant progress has been made in understanding the pharmacological properties of 3-oxo-1H,2H,3H-4λ⁵-imidazo[1,2-a]pyridin-4-ylium chloride. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in inflammatory and neurological disorders. For instance, studies have demonstrated its ability to modulate the activity of specific kinases and ion channels, making it a promising lead compound for the development of targeted therapies.

The synthesis of 3-oxo-1H,2H,3H-4λ⁵-imidazo[1,2-a]pyridin-4-ylium chloride has been extensively explored in the literature. Several synthetic routes have been reported, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of an appropriate pyridine derivative with an imidazole precursor followed by oxidation to form the keto group. These synthetic methods have been optimized to ensure high efficiency and reproducibility, facilitating large-scale production for further research and development.

The biological activity of 3-oxo-1H,2H,3H-4λ⁵-imidazo[1,2-a]pyridin-4-ylium chloride has been evaluated in various in vitro and in vivo models. In cell-based assays, it has shown significant inhibitory effects on key enzymes involved in signal transduction pathways associated with inflammation and cancer. Additionally, animal studies have demonstrated its efficacy in reducing inflammation and pain in models of arthritis and neuropathic pain. These findings highlight its potential as a therapeutic agent for treating chronic inflammatory conditions.

Beyond its direct biological activity, 3-oxo-1H,2H,3H-4λ⁵-imidazo[1,2-a]pyridin-4-ylium chloride has also been investigated for its ability to enhance the solubility and bioavailability of other drugs. Its unique chemical structure allows it to form stable complexes with poorly soluble compounds, thereby improving their pharmacokinetic properties. This property makes it an attractive candidate for drug delivery systems designed to enhance the therapeutic efficacy of existing medications.

In the context of drug discovery and development, 3-oxo-1H,2H,3H-4λ⁵-imidazo[1,2-a]pyridin-4-ylium chloride represents a valuable scaffold for the design of novel compounds with improved pharmacological profiles. Structure-based drug design approaches have been employed to optimize its potency and selectivity by introducing functional groups that enhance binding affinity to specific targets. These efforts have led to the identification of several derivatives with enhanced therapeutic potential.

The safety profile of 3-oxo-1H,2H,3H-4λ⁵-imidazo[1,2-a]pyridin-4-ylium chloride has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-oxo-1H,2H,3H-4λ⁵-imidazo[1,2-a]pyridin-4-ylium chloride (CAS No. 28036-37-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory and neurological disorders. Ongoing research continues to explore its full potential as a lead compound for drug discovery and development.